N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-fluorobenzamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)carbamothioyl]-3-fluorobenzamide
• InChI: InChI=1S/C16H15FN2O3S/c1-21-12-6-7-13(14(9-12)22-2)18-16(23)19-15(20)10-4-3-5-11(17)8-10/h3-9H,1-2H3,(H2,18,19,20,23)
• InChI Key: UJBASAQSDPAGAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=S)NC(=O)C2=CC(=CC=C2)F)OC
• Molecular Formula: C16H15FN2O3S
• Molecular Weight: 334.4 g/mol

Description

N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-fluorobenzamide, also known as DB844, is a chemical compound that has been studied for its potential use as an antimicrobial agent. It belongs to the class of compounds known as benzamides, which have a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-fluorobenzamide is not fully understood, but it is thought to involve inhibition of bacterial cell wall synthesis. This leads to disruption of the bacterial membrane and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro, with no significant effects on human cell lines at concentrations up to 100 μM. In addition, it has been found to have low potential for drug-drug interactions, indicating that it may be safe for use in combination with other drugs.

Advantages and Limitations for Lab Experiments

One advantage of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-fluorobenzamide is its broad-spectrum activity against a variety of bacterial and fungal pathogens. In addition, its low toxicity and low potential for drug-drug interactions make it a promising candidate for further development. However, one limitation is the lack of in vivo studies, which are necessary to determine the safety and efficacy of this compound in animal models.

Future Directions

There are several potential future directions for research on N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-fluorobenzamide. One area of interest is the development of new formulations or delivery methods to improve its efficacy and reduce toxicity. Another potential direction is the investigation of its activity against other types of pathogens, such as viruses or parasites. Finally, further studies are needed to determine the safety and efficacy of this compound in animal models, which will be necessary for its eventual use in humans.

Synthesis Methods

The synthesis of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-fluorobenzamide involves the reaction of 2,4-dimethoxyaniline with carbon disulfide and potassium hydroxide to form the corresponding dithiocarbamate. This intermediate is then reacted with 3-fluorobenzoyl chloride to yield this compound.

Scientific Research Applications

N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-fluorobenzamide has been studied for its potential use as an antimicrobial agent against a variety of bacterial and fungal pathogens. It has been shown to have activity against both Gram-positive and Gram-negative bacteria, as well as some fungi. In addition, this compound has been found to be effective against multi-drug resistant strains of bacteria, making it a promising candidate for the development of new antibiotics.